Cas no 208399-66-0 ((4-methoxy-2-methylphenyl)boronic acid)
(4-Methoxy-2-methylphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its methoxy and methyl substituents enhance steric and electronic properties, improving selectivity and reactivity in aryl-aryl coupling processes. This compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its handling in laboratory and industrial applications. It serves as a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. High purity grades ensure consistent performance in catalytic systems, making it a reliable choice for synthetic chemists. Proper storage under inert conditions is recommended to maintain its reactivity.
208399-66-0 structure
Product Name:(4-methoxy-2-methylphenyl)boronic acid
CAS No:208399-66-0
MF:C8H11BO3
MW:165.982142686844
MDL:MFCD02684315
CID:66789
PubChem ID:2773486
Update Time:2025-10-29
(4-methoxy-2-methylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-4-methoxyphenylboronic acid
- 4-Methoxy-2-methylphenylboronic acid
- 4-Methoxy-2-methylbenzeneboronic acid
- 4-Methoxy-2-methylphenylboronic Acid (contains varying amounts of Anhydride)
- (4-Methoxy-2-methylphenyl)boronic acid
- B-(4-methoxy-2-methylphenyl)Boronic acid
- (2-methyl-4-methoxy)phenylboronic acid
- (4-methoxy-2-methylphenyl)boranediol
- (4-methoxy-2-methyl-phenyl)boronic Acid
- 2-methyl-4-methoxy-benzene boronic acid
- 2-Methyl-4-methoxybenzeneboronic acid
- 4-Methoxy-2-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
- Boronic acid, (4-methoxy-2-methylphenyl)-
- 4-METHOXY-2-METHYLPHENBYLBORONIC ACID
- KSC489M1J
- AMSQNQJCBXQYEX-UHFFFAOYSA-N
- ABLOCK A
- 2-methyl-4-methoxy-phenyl boronic acid
- Boronic acid, B-(4-methoxy-2-methylphenyl)-
- (4-methoxy-2-methylphenyl)boronicacid
- 4-methoxy-2-methyl-phenylboronic acid
- 4-Methoxy-2-methylphebylboronic acid
- 2-methyl-4-methoxy phenyl boronic acid
- SY022825
- AC-16641
- 208399-66-0
- AB12612
- CS-W002973
- SCHEMBL42032
- A814962
- Z381541068
- 4-methoxy-2-methylphenyl boronic acid
- FT-0643947
- 2-methyl 4 methoxyphenyl boronic acid
- DS-13495
- 4-methoxy-2-methylbenzene boronic acid
- AKOS004116039
- 2-methyl-4-methoxybenzene boronic acid
- 4-methoxy-2-methyl phenyl boronic acid
- 4-Methoxy-2-MethylphenylboronicAcid
- 2-methyl-4-methoxyphenyl boronic acid
- MFCD02684315
- M2255
- EN300-190995
- BCP07758
- DTXSID50378488
- J-515633
- STL557893
- DB-028945
- BBL104078
- (4-methoxy-2-methylphenyl)boronic acid
-
- MDL： MFCD02684315
- Inchi： 1S/C8H11BO3/c1-6-5-7(12-2)3-4-8(6)9(10)11/h3-5,10-11H,1-2H3
- InChI Key： AMSQNQJCBXQYEX-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(B(O)O)=C(C)C=1
- BRN： 8111222
Computed Properties
- Exact Mass: 166.08000
- Monoisotopic Mass: 166.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 49.7
Experimental Properties
- Color/Form: White solid
- Density: 1.1400
- Melting Point: 191°C(dec.)(lit.)
- Boiling Point: 327°C at 760 mmHg
- Flash Point: 151.6°C
- Refractive Index: 1.52
- Water Partition Coefficient: Insoluble in water.
- PSA: 49.69000
- LogP: -0.31660
- Solubility: Insoluble in water
(4-methoxy-2-methylphenyl)boronic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
(4-methoxy-2-methylphenyl)boronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(4-methoxy-2-methylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 045294-1g |
4-Methoxy-2-methylphenylboronic acid |
208399-66-0 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 045294-5g |
4-Methoxy-2-methylphenylboronic acid |
208399-66-0 | 97% | 5g |
￡26.00 | 2022-03-01 | |
| Fluorochem | 045294-10g |
4-Methoxy-2-methylphenylboronic acid |
208399-66-0 | 97% | 10g |
￡48.00 | 2022-03-01 | |
| Fluorochem | 045294-25g |
4-Methoxy-2-methylphenylboronic acid |
208399-66-0 | 97% | 25g |
￡115.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102154-1g |
(4-methoxy-2-methylphenyl)boronic acid |
208399-66-0 | 97% | 1g |
¥83.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102154-25g |
(4-methoxy-2-methylphenyl)boronic acid |
208399-66-0 | 97% | 25g |
¥784.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102154-5g |
(4-methoxy-2-methylphenyl)boronic acid |
208399-66-0 | 97% | 5g |
¥175.90 | 2023-09-02 | |
| Chemenu | CM133957-10g |
(4-Methoxy-2-methylphenyl)boronic acid |
208399-66-0 | 95+% | 10g |
$65 | 2021-08-05 | |
| Chemenu | CM133957-25g |
(4-Methoxy-2-methylphenyl)boronic acid |
208399-66-0 | 95+% | 25g |
$156 | 2021-08-05 | |
| Chemenu | CM133957-100g |
(4-Methoxy-2-methylphenyl)boronic acid |
208399-66-0 | 95+% | 100g |
$513 | 2021-08-05 |
(4-methoxy-2-methylphenyl)boronic acid Suppliers
Amadis Chemical Company Limited
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(CAS:208399-66-0)(4-methoxy-2-methylphenyl)boronic acid
Order Number:A814962
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:02
Price ($):336.0
Email:sales@amadischem.com
(4-methoxy-2-methylphenyl)boronic acid Related Literature
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Mayte A. Martínez-Aguirre,Marcos Flores-Alamo,Felipe Medrano,Anatoly K. Yatsimirsky Org. Biomol. Chem. 2020 18 2716
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2. A versatile and convenient method for the synthesis of substituted benzo[a]carbazoles and pyrido[2,3-a]carbazolesCharles B. de Koning,Joseph P. Michael,Amanda L. Rousseau J. Chem. Soc. Perkin Trans. 1 2000 1705
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Franco Cozzi,Rita Annunziata,Maurizio Benaglia,Kim K. Baldridge,Gerardo Aguirre,Jesús Estrada,Yongsak Sritana-Anant,Jay S. Siegel Phys. Chem. Chem. Phys. 2008 10 2686
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4. A novel method for the synthesis of substituted naphthalenes and phenanthrenesCharles B. de Koning,Joseph P. Michael,Amanda L. Rousseau J. Chem. Soc. Perkin Trans. 1 2000 787
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Rakhi Pathak,Kantharuby Vandayar,Willem A. L. van Otterlo,Joseph P. Michael,Manuel A. Fernandes,Charles B. de Koning Org. Biomol. Chem. 2004 2 3504
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:208399-66-0)(4-methoxy-2-methylphenyl)boronic acid
Purity:99%
Quantity:100g
Price ($):336.0